Cas no 1798775-82-2 (2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid
• CAS No: 1798775-82-2
• CID: 4615016
• PubChem ID: 86812272
• Update Time: 2025-05-24

2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic Acid
• 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid

Introduction to 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid (CAS No. 1798775-82-2)

2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid, identified by its CAS number 1798775-82-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the isoquinoline class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this compound, particularly its oxo group and methyl substitution, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and pharmacologists.

The isoquinoline core is well-known for its presence in numerous natural products and pharmacologically active agents. Compounds derived from isoquinoline have been extensively studied for their roles in modulating various biological pathways. The presence of a methyl group at the 2-position and an oxo group at the 1-position introduces specific steric and electronic effects that can influence the compound's interactions with biological targets. These structural elements are crucial in determining the molecule's pharmacokinetic behavior and potential therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel isoquinoline derivatives as potential therapeutic agents. The carboxylic acid functionality at the 4-position of 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. This flexibility has made it a popular choice for medicinal chemists seeking to explore new drug candidates.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The hexahydroisoquinoline ring system offers a stable yet adaptable framework that can be modified to target specific biological receptors or enzymes. This adaptability has been exploited in several research endeavors aimed at developing treatments for neurological disorders, infectious diseases, and cancer.

Recent studies have highlighted the importance of 1-oxo-substituted isoquinolines in drug discovery. The oxo group introduces polarity and reactivity that can enhance binding affinity to biological targets. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation. The structural motif also mimics natural products known to exhibit potent biological activities, suggesting that further exploration could yield novel therapeutic agents.

The synthesis of 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, reducing the environmental impact of producing this compound.

In terms of applications, this compound has been investigated for its potential role as a precursor in the development of bioactive molecules. Its structural framework is amenable to modifications that can enhance its solubility, bioavailability, and target specificity. Researchers have explored various derivatives as inhibitors of kinases and other enzymes implicated in diseases such as Alzheimer's and Parkinson's. The carboxylic acid moiety also allows for further derivatization into esters or amides, expanding its utility in drug design.

The pharmacological profile of 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes by interacting with their active sites through hydrogen bonding and hydrophobic interactions. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

Future research directions may focus on exploring new synthetic pathways to improve access to this compound and its derivatives. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize lead structures before experimental validation. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The growing interest in natural product-inspired scaffolds underscores the enduring relevance of compounds like 2-methyl-1-oxo-1,2,5,6,7,8-hexahydroisoquinoline-4-carboxylic acid (CAS No. 1798775-82-2). As our understanding of biological mechanisms continues to evolve，so too will our ability to harness these molecules for therapeutic purposes. The combination of innovative chemistry with rigorous biological evaluation promises to yield exciting breakthroughs in pharmaceutical science.